Cas no 7357-42-8 (Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-)
7357-42-8 structure
Product Name:Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-
CAS No:7357-42-8
MF:C6H7N3O3
MW:169.138080835342
CID:579821
PubChem ID:248419
Update Time:2025-04-19
Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-
- NSC 65412
- N-(2,4-Dihydroxy-6-methyl-5-pyrimidinyl)formamide
- DTXSID80994352
- (2,4-Dihydroxy-6-methylpyrimidin-5-yl)methanimidic acid
- 7357-42-8
- NSC65412
- NSC-65412
-
- Inchi: 1S/C6H7N3O3/c1-3-4(7-2-10)5(11)9-6(12)8-3/h2H,1H3,(H,7,10)(H2,8,9,11,12)
- InChI Key: ISXYINAGOZQWQJ-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)NC(N1)=O)NC=O
Computed Properties
- Exact Mass: 169.04881
- Monoisotopic Mass: 169.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 87.3Ų
Experimental Properties
- Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 290 ºC (decomposition)
- Solubility: Very slightly soluble (0.74 g/l) (25 º C),
- PSA: 87.3
Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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